Cas no 827320-71-8 (Isoquinoline, 2-acetyl-1,2,3,4-tetrahydro-1-(1H-indol-3-yl)-)

Isoquinoline, 2-acetyl-1,2,3,4-tetrahydro-1-(1H-indol-3-yl)- structure
827320-71-8 structure
Product name:Isoquinoline, 2-acetyl-1,2,3,4-tetrahydro-1-(1H-indol-3-yl)-
CAS No:827320-71-8
MF:C19H18N2O
MW:290.359024524689
CID:684847
PubChem ID:56654904

Isoquinoline, 2-acetyl-1,2,3,4-tetrahydro-1-(1H-indol-3-yl)- Chemical and Physical Properties

Names and Identifiers

    • Isoquinoline, 2-acetyl-1,2,3,4-tetrahydro-1-(1H-indol-3-yl)-
    • 1-[1-(1H-indol-3-yl)-3,4-dihydro-1H-isoquinolin-2-yl]ethanone
    • 1-[1-(1H-indol-3-yl)-3,4-dihydroisoquinolin-2(1H)-yl]ethanone
    • DTXSID70718180
    • 1-(1-(1H-indol-3-yl)-3,4-dihydroisoquinolin-2(1H)-yl)ethanone
    • 1-[1-(1H-Indol-3-yl)-3,4-dihydroisoquinolin-2(1H)-yl]ethan-1-one
    • 827320-71-8
    • NIBAUFLJZPWHJZ-UHFFFAOYSA-N
    • SCHEMBL3052740
    • Inchi: InChI=1S/C19H18N2O/c1-13(22)21-11-10-14-6-2-3-7-15(14)19(21)17-12-20-18-9-5-4-8-16(17)18/h2-9,12,19-20H,10-11H2,1H3
    • InChI Key: NIBAUFLJZPWHJZ-UHFFFAOYSA-N
    • SMILES: CC(=O)N1CCC2=CC=CC=C2C1C3=CNC4=CC=CC=C43

Computed Properties

  • Exact Mass: 290.141913202g/mol
  • Monoisotopic Mass: 290.141913202g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 1
  • Complexity: 424
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 36.1Ų

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